Cas no 1807202-97-6 (Methyl 6-chloro-2-cyano-3-fluorobenzoate)

• Product Name: Methyl 6-chloro-2-cyano-3-fluorobenzoate
• CAS No: 1807202-97-6
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 4795368
• Update Time: 2025-07-19

Methyl 6-chloro-2-cyano-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-cyano-3-fluorobenzoate

• Inchi： 1S/C9H5ClFNO2/c1-14-9(13)8-5(4-12)7(11)3-2-6(8)10/h2-3H,1H3
• InChI Key： SPNALLUYRXLZGV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-chloro-2-cyano-3-fluorobenzoate

Methyl 6-chloro-2-cyano-3-fluorobenzoate (CAS No. 1807202-97-6): A Comprehensive Overview

Methyl 6-chloro-2-cyano-3-fluorobenzoate, identified by its CAS number 1807202-97-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzoate derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including the presence of a chloro, cyano, and fluoro substituents, make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The synthesis of Methyl 6-chloro-2-cyano-3-fluorobenzoate involves a series of well-defined chemical reactions that highlight the versatility of modern synthetic methodologies. The process typically begins with the functionalization of a benzoic acid derivative, where selective substitution at the 6-position with a chloro group is achieved using appropriate chlorinating agents. Subsequent introduction of a cyano group at the 2-position and a fluoro group at the 3-position further enhances the molecular complexity and reactivity. These steps require precise control over reaction conditions to ensure high yield and purity, which are critical for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 6-chloro-2-cyano-3-fluorobenzoate with greater accuracy. Molecular docking studies have shown that this compound interacts with various biological targets, including enzymes and receptors involved in inflammatory pathways. The fluoro substituent, in particular, has been identified as a key moiety that enhances binding affinity and metabolic stability, making it an attractive feature for drug design. These findings align with the growing interest in fluorinated compounds as pharmacophores in modern medicine.

In addition to its potential as an intermediate in drug synthesis, Methyl 6-chloro-2-cyano-3-fluorobenzoate has been explored in materials science research. Its unique electronic properties make it suitable for applications in organic electronics, where it can serve as a building block for conductive polymers and organic semiconductors. The presence of electron-withdrawing groups such as the cyano and chloro substituents influences its electronic characteristics, making it a candidate for developing novel materials with enhanced performance.

The pharmaceutical industry has shown considerable interest in benzoate derivatives due to their broad spectrum of biological activities. Studies have indicated that compounds like Methyl 6-chloro-2-cyano-3-fluorobenzoate exhibit anti-inflammatory, antimicrobial, and anticancer properties. The cyano group, known for its ability to enhance bioavailability, plays a crucial role in these activities by facilitating cellular uptake and interaction with target proteins. Furthermore, the chloro group contributes to the molecule's stability under various physiological conditions, ensuring prolonged activity.

The synthesis and application of Methyl 6-chloro-2-cyano-3-fluorobenzoate also highlight the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. For instance, catalytic methods have been employed to improve reaction efficiency while reducing the use of hazardous reagents. These approaches align with global initiatives aimed at promoting sustainable practices in chemical manufacturing.

Future research on Methyl 6-chloro-2-cyano-3-fluorobenzoate is likely to focus on expanding its therapeutic potential through structural modifications and derivatization. By exploring different analogs, scientists hope to identify new compounds with enhanced efficacy and reduced side effects. The integration of machine learning algorithms into drug discovery processes will further accelerate this effort by predicting novel molecular structures with desired properties.

The versatility of Methyl 6-chloro-2-cyano-3-fluorobenzoate extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its structural framework provides a basis for developing new pesticides and herbicides that target specific biological pathways in plants and pests. This dual utility underscores the importance of interdisciplinary research in harnessing the full potential of chemical compounds like this one.

In conclusion, Methyl 6-chloro-2-cyano-3-fluorobenzoate (CAS No. 1807202-97-6) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material design. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is poised to grow even further.